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Compound of Interest

Compound Name:
Triethy benzyl ammonium

tribromide

Cat. No.: B12408262 Get Quote

This technical guide provides a comprehensive overview of Triethylbenzylammonium

Tribromide, a key reagent in organic synthesis. It is tailored for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical properties,

synthesis, and applications, with a focus on its role as a brominating agent.

Note on Chemical Identity: It is critical to distinguish Triethylbenzylammonium Tribromide from

the more common Triethylbenzylammonium Bromide. Much of the commercially available data

is for the bromide salt. This guide will clearly differentiate between the two compounds.

Chemical and Physical Properties
Quantitative data for Triethylbenzylammonium Bromide and Tribromide are summarized below.

Data for the tribromide is less common in commercial databases; therefore, some properties

are calculated or inferred from related compounds.
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Property
Triethylbenzylammonium
Bromide

Triethylbenzylammonium
Tribromide

CAS Number 5197-95-5[1]

118673-06-6, 120379-52-4

(Note: CAS number

assignment shows some

ambiguity in various sources)

[2][3]

Molecular Formula C₁₃H₂₂BrN[1] C₁₃H₂₂Br₃N

Molecular Weight 272.22 g/mol [1] 432.03 g/mol (Calculated)

Appearance
White to off-white crystalline

powder[4]

Yellow to orange-yellow solid

(Inferred from similar

tribromides)[2]

Melting Point 188-192 °C[4] Data not available

Solubility
Soluble in water and alcohol.

[5]
Data not available

Synthesis of Triethylbenzylammonium Tribromide
Triethylbenzylammonium Tribromide is typically synthesized by the oxidation of

Triethylbenzylammonium Bromide. Several methods have been reported for the synthesis of

quaternary ammonium tribromides.[3][6][7]

Experimental Protocol: Synthesis via Oxidation with Nitric Acid

This protocol is based on a reported method for the preparation of benzyl triethyl ammonium

tribromide by the oxidation of the bromide ion with HNO₃.[3]

Materials:

Triethylbenzylammonium Bromide

Nitric Acid (HNO₃)

Procedure:
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Dissolve Triethylbenzylammonium Bromide in a suitable solvent.

Slowly add nitric acid to the solution while stirring.

The reaction progress can be monitored by the formation of a colored precipitate (typically

yellow-orange).

After the reaction is complete, the solid tribromide product is isolated by filtration.

The product is then washed with a suitable solvent and dried.
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Synthesis of Triethylbenzylammonium Tribromide

Triethylbenzylammonium Bromide Solution

Addition of Nitric Acid

Step 1

Oxidation Reaction

Step 2

Precipitation of Tribromide

Step 3

Filtration and Drying

Step 4

Triethylbenzylammonium Tribromide Product

Step 5
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Caption: Synthesis workflow for Triethylbenzylammonium Tribromide.

Applications in Organic Synthesis
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Triethylbenzylammonium Tribromide is a highly effective and regioselective brominating agent

for activated aromatic compounds such as anilines and phenols.[3] It offers a safer and more

manageable alternative to liquid bromine.

Experimental Protocol: Regioselective Bromination of Phenol

This protocol describes the use of Triethylbenzylammonium Tribromide for the bromination of

phenol.

Materials:

Phenol

Triethylbenzylammonium Tribromide

Solvent (e.g., a mixture of methanol and dichloromethane)[3]

Calcium Carbonate[3]

Procedure:

Dissolve the phenol in the solvent system.

Add calcium carbonate to the mixture.

Slowly add Triethylbenzylammonium Tribromide to the reaction mixture at room temperature.

[3]

Monitor the reaction progress using thin-layer chromatography.

Upon completion, the reaction mixture is worked up to isolate the brominated phenol

product.
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Regioselective Bromination Workflow

Reactants

Phenol

Reaction at Room Temperature

Triethylbenzylammonium Tribromide Solvent Calcium Carbonate

Reaction Workup

Monitoring by TLC

Brominated Phenol

Click to download full resolution via product page

Caption: Workflow for the bromination of phenols.

Safety and Handling
Specific safety data for Triethylbenzylammonium Tribromide is limited. The following

information is based on the data for Triethylbenzylammonium Bromide and the general

properties of quaternary ammonium tribromides.

Hazard Statement Description

Skin Corrosion/Irritation Causes skin irritation.[8]

Eye Damage/Irritation Causes serious eye irritation.[8]

Respiratory Hazard May cause respiratory irritation.[8]
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Handling Precautions:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.

Avoid breathing dust.

Wash hands thoroughly after handling.

First Aid Measures:

In case of skin contact: Wash with plenty of soap and water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

If inhaled: Remove person to fresh air and keep comfortable for breathing.

Seek medical attention if irritation persists.

Safety and Handling Logical Flow

Potential Hazards

Recommended PPE

Skin Irritation

Proper Handling First Aid Measures

Eye Irritation Respiratory Irritation

Gloves Goggles Lab Coat

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Logical relationships in safety and handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12408262?utm_src=pdf-body-img
https://www.benchchem.com/product/b12408262?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/synthesis/benzyltriethylammonium-bromide.htm
https://www.tandfonline.com/doi/full/10.1080/17518253.2012.692820
https://www.researchgate.net/publication/228495693_of_Benzyl_Triethyl_Ammonium_Tribromide_and_Its_Application_as_a_Highly_Efficient_and_Regioselective_Reagent_for_the_Bromination_of_Activated_Aromatic
https://www.chemimpex.com/products/30413
http://repository.ias.ac.in/23569/1/412.pdf
https://scispace.com/pdf/development-of-synthetic-protocols-for-quarternary-ammonium-2wkygs7uyh.pdf
https://www.researchgate.net/publication/263242667_Synthesis_of_quaternary_ammonium_tribromides_A_novel_green_approach
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyltriethylammonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyltriethylammonium-bromide
https://www.benchchem.com/product/b12408262#triethylbenzylammonium-tribromide-cas-number-and-properties
https://www.benchchem.com/product/b12408262#triethylbenzylammonium-tribromide-cas-number-and-properties
https://www.benchchem.com/product/b12408262#triethylbenzylammonium-tribromide-cas-number-and-properties
https://www.benchchem.com/product/b12408262#triethylbenzylammonium-tribromide-cas-number-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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